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Compound of Interest

Compound Name: Dithiothreitol

Cat. No.: B1201362

Introduction

Dithiothreitol (DTT), also known as Cleland's reagent, is a potent reducing agent widely
utilized in biochemical and molecular biology laboratories.[1][2] Its primary function is to protect
proteins from oxidation by maintaining sulfhydryl (-SH) groups in their reduced state and to
reduce disulfide bonds (-S-S-) within or between proteins.[1][2] This capability is crucial for
various applications, including protein purification, enzyme assays, and sample preparation for
SDS-PAGE.[1] A1M DTT stock solution is a convenient and commonly used concentration for
these purposes. This document provides a detailed protocol for preparing a stable 1M DTT
stock solution, along with information on its proper storage and handling to ensure its efficacy.

Physicochemical Properties of DTT

Dithiothreitol is a white crystalline powder that is highly soluble in water.[2][3] Its strong
reducing power is attributed to its propensity to form a stable six-membered ring with an
internal disulfide bond upon oxidation.[1]
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Property Value Reference
Molecular Weight 154.25 g/mol [2][3]
Appearance White crystalline powder [2][3]

Highly soluble in water,

Solubility ethanol, acetone, and ethyl [1112]14]
acetate.
Redox Potential -0.33V (atpH 7) [1][4]

Stability and Storage

Proper storage is critical to maintain the stability and reducing activity of DTT solutions. The
solid form of DTT is stable for years when stored at 2-8°C, protected from light and moisture.[1]
[5] However, aqueous solutions of DTT are susceptible to oxidation by atmospheric oxygen and
are therefore less stable.[1] To ensure the longevity of the 1M DTT stock solution, it is
imperative to store it in aliquots at -20°C.[1][6][7][8] This minimizes repeated freeze-thaw cycles
which can lead to degradation.[7][9] When stored correctly at -20°C, the stock solution can be
stable for up to a year.[8][9][10] For short-term use, the solution can be kept at 4°C for a few
days, but fresh preparation is always recommended for critical applications.[11]

Condition Stability

Solid DTT (2-8°C, desiccated) Up to 3 years

1M DTT Solution (-20°C) Up to 1 year

1M DTT Solution (4°C) A few days

1M DTT Solution (Room Temperature) Unstable, rapid oxidation

Experimental Protocol: Preparation of 1M DTT Stock
Solution

This protocol outlines the steps to prepare 10 mL of a 1M Dithiothreitol (DTT) stock solution.

Materials
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Dithiothreitol (DTT), molecular biology grade (MW: 154.25 g/mol )

Nuclease-free water (distilled or deionized)

50 mL conical tube or appropriate sterile container

Weighing paper or boat

Spatula

Calibrated balance

Micropipettes and sterile tips

1.5 mL or 2 mL sterile microcentrifuge tubes for aliquoting

(Optional) 0.22 pum syringe filter for sterilization

Procedure

Calculation: To prepare 10 mL of a 1M DTT solution, you will need:

o 1.54 g of DTT (154.25 g/mol x 1 mol/L x 0.010 L)[1][8]

Weighing: Carefully weigh out 1.54 g of DTT powder using a calibrated balance. DTT is
hygroscopic, so it is advisable to work quickly.[1]

Dissolving: Transfer the weighed DTT powder into a 50 mL conical tube. Add approximately
8 mL of nuclease-free water to the tube. Cap the tube securely and vortex or invert until the
DTT is completely dissolved. The solution should be clear and colorless.[7]

Volume Adjustment: Once the DTT is fully dissolved, add nuclease-free water to bring the
final volume to 10 mL.[1][8] Mix the solution gently but thoroughly.

Sterilization (Optional): If a sterile solution is required for downstream applications, filter the
1M DTT solution through a 0.22 um syringe filter into a sterile container.[7][8] Do not
autoclave DTT solutions, as heat can cause degradation.[1]
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 Aliquoting: Dispense the 1M DTT solution into small, single-use aliquots (e.g., 100 pL or 500
pL) in sterile microcentrifuge tubes.[6][7][8] This practice minimizes waste and prevents
degradation from repeated freeze-thaw cycles.[7][9]

o Storage: Label the aliquots clearly with the concentration (1M DTT) and the date of
preparation. Immediately store the aliquots at -20°C for long-term storage.[1][6][7][8]

Workflow Diagram
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Workflow for Preparing 1M DTT Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a 1M DTT stock solution.

Logical Relationship of DTT Function
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Mechanism of DTT as a Reducing Agent

Protein with Disulfide Bond
(P-S-S-P)

DTT (Reduced Form)
HS-CH2-(CHOH)2-CH2-SH

Oxidized DTT Reduced Protein
(Cyclic Disulfide) (P-SH + HS-P)

Click to download full resolution via product page

Caption: DTT reduces protein disulfide bonds to sulfhydryl groups while becoming oxidized
itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of a Stable 1M DTT
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201362#preparing-a-stable-1m-dtt-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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